Cas no 2227846-49-1 ((2R)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-ol)

• Product Name: (2R)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-ol
• CAS No: 2227846-49-1
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 6023389
• PubChem ID: 165694798
• Update Time: 2025-10-23

(2R)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-ol
• 2227846-49-1
• EN300-1733318

• Inchi： 1S/C6H12N4O/c1-6(11)3-2-4-10-5-7-8-9-10/h5-6,11H,2-4H2,1H3/t6-/m1/s1
• InChI Key： BLCWQXPLHGUVKA-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CCCN1C=NN=N1

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on (2R)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-ol

(2R)-5-(1H-1,2,3,4-Tetrazol-1-yl)Pentan-2-Ol: A Comprehensive Overview

The compound with CAS No 2227846-49-1, commonly referred to as (2R)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug delivery systems and therapeutic agents. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings that highlight its significance in modern science.

Chemical Structure and Properties

(2R)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-ol is a chiral molecule with a pentanol backbone substituted at the 5-position by a tetrazole ring. The tetrazole group is a five-membered aromatic ring consisting of four nitrogen atoms and one carbon atom. This functional group is known for its stability and reactivity in various chemical reactions. The stereochemistry at the 2-position (R configuration) plays a crucial role in determining the compound's physical properties and biological activity.

Synthesis and Characterization

The synthesis of (2R)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-ol involves a multi-step process that typically begins with the preparation of the tetrazole derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) in the formation of this compound. The use of chiral catalysts has been pivotal in ensuring the desired stereochemistry at the 2-position.

Characterization of this compound is often performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity of the compound. Additionally, X-ray crystallography has been employed to determine the three-dimensional arrangement of atoms in the molecule.

Biological Activity and Applications

One of the most promising aspects of (2R)-5-(1H-1,2,3,4-tetrazol-1-yli pentan - ̃ -yl)pentan - ̃ -ol is its potential as a drug delivery vehicle. The tetrazole group exhibits excellent bioavailability and can be functionalized to target specific tissues or cells. Recent studies have demonstrated its ability to enhance the solubility and stability of hydrophobic drugs when incorporated into lipid nanoparticles or polymeric micelles.

In addition to its role in drug delivery systems, this compound has shown anti-inflammatory and antioxidant properties in vitro. These findings suggest that it could be developed into a therapeutic agent for conditions such as neurodegenerative diseases or cardiovascular disorders.

Latest Research Findings

Recent research has focused on optimizing the synthesis of (2R)-5-(1H - ̃ -tetrazol - ̃ -yl)pentan - ̃ -ol to improve yield and reduce production costs. Novel catalysts based on transition metals have been explored to facilitate key steps in the synthesis process.

Moreover, studies have investigated the interaction of this compound with cellular membranes to better understand its pharmacokinetics. Advanced imaging techniques such as fluorescence microscopy have provided valuable insights into its uptake mechanisms by various cell types.

Another area of active research involves modifying the tetrazole group to enhance its targeting capabilities. For instance, conjugation with peptides or antibodies has been explored to develop highly specific drug delivery systems.

Conclusion

(R)-5-(tetrazolyli pentan - yl)pentan - ol remains a compelling molecule with vast potential in both academic research and industrial applications. Its unique structure and versatile functional groups make it an ideal candidate for developing innovative therapeutic agents and drug delivery systems.

The ongoing advancements in synthetic methodologies and biological studies underscore its importance as a valuable tool in modern chemistry and pharmacology. As researchers continue to explore its properties and applications further breakthroughs are expected that will undoubtedly contribute to improving human health outcomes. p>